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Compound of Interest

Compound Name: MRS 2211

Cat. No.: B1489678

Get Quote

Topic: Stability of MRS 2211 in Different Cell Culture Media Role: Senior Application Scientist

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Compound Profile
MRS 2211 is a selective, competitive antagonist of the P2Y13 receptor (a G-protein coupled

receptor activated by ADP).[1] Unlike many hydrophobic pharmacological tools, MRS 2211 is a

nucleotide derivative (specifically a pyridoxal-5'-phosphate analogue), which confers distinct

solubility and stability properties that differ from standard small molecules.
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Parameter Specification

Chemical Name

2-[(2-Chloro-5-nitrophenyl)azo]-5-hydroxy-6-

methyl-3-[(phosphonooxy)methyl]-4-

pyridinecarboxaldehyde disodium salt

Molecular Weight 474.66 g/mol

Primary Target P2Y13 Receptor (pIC50 = 5.[2]97)

Solubility (Water) High (~33 mg/mL or 70 mM)

Solubility (DMSO) Soluble (up to 100 mM)

Critical Vulnerability
Phosphatase Hydrolysis (Serum),

Photodegradation (Light)

Storage (Solid) -20°C, Desiccated, Protected from Light

Critical Handling & Stability FAQs
Q1: Should I dissolve MRS 2211 in Water or DMSO for
cell culture stocks?
Recommendation:Sterile Water is preferred for most cell culture applications, though DMSO is

acceptable.

The Science: MRS 2211 is a disodium salt with a phosphate group, rendering it highly

hydrophilic. Unlike many lipophilic inhibitors (e.g., MRS 2179), it dissolves readily in water up

to 70 mM [1].

Why Water? Using water eliminates the "DMSO effect"—cellular toxicity or membrane

permeabilization caused by DMSO concentrations >0.1%. This is particularly crucial in

calcium signaling assays (e.g., FLIPR) where solvent artifacts can mask subtle P2Y13

responses.

Protocol:

Dissolve powder in sterile, nuclease-free water to 10 mM.
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Filter sterilize using a 0.22 µm PVDF or PES syringe filter (Nylon can bind some charged

molecules).

Aliquot and freeze at -20°C immediately.

Q2: Is MRS 2211 stable in DMEM or RPMI containing
10% FBS?
Warning: Stability is compromised in non-heat-inactivated serum.

The Mechanism: MRS 2211 contains a phosphonooxy (phosphate ester) group essential for

its mimicry of ADP. Fetal Bovine Serum (FBS) contains active Alkaline Phosphatases (ALP)

and other ecto-nucleotidases unless specifically heat-inactivated. These enzymes can

hydrolyze the phosphate group, potentially converting MRS 2211 into a dephosphorylated

metabolite with altered or lost affinity for the P2Y13 receptor [2].

Best Practice:

Short Assays (<2 hours): Standard media with 10% FBS is generally acceptable if

prepared fresh.

Long Assays (>24 hours): Use Heat-Inactivated FBS (HI-FBS) or serum-free media to

prevent hydrolytic degradation.

Self-Validation: If you observe a loss of potency over a 24-hour incubation, spike fresh

MRS 2211 into the media. If activity is restored, your compound degraded.

Q3: Why did the solution change color? (Light
Sensitivity)
Immediate Action: Discard the solution if significant color bleaching or shifting is observed.

The Science: The core structure of MRS 2211 is based on Pyridoxal-5'-phosphate (PLP)

linked via an azo bond to a nitrophenyl ring.

Azo Linkage: Azo compounds are susceptible to cis-trans photo-isomerization or

irreversible photobleaching under UV/visible light.
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PLP Core: Pyridoxal phosphate itself is photosensitive and degrades into inactive species

(e.g., 4-pyridoxic acid) upon light exposure [3].

Troubleshooting: Always handle MRS 2211 in amber tubes or wrap tubes in aluminum foil.

Avoid leaving culture plates on the bench under fluorescent lights for extended periods.

Q4: I see a precipitate when adding the stock to my
media. What happened?
Diagnosis: Likely a "Salting Out" effect or Calcium interaction.

Cause: While MRS 2211 is water-soluble, it is a polysulfonated/phosphorylated anion. In

media with high calcium concentrations (like DMEM) or high ionic strength, rapid addition of

a high-concentration stock (e.g., 50 mM) can cause transient local precipitation (calcium-

phosphate complexes).

Solution:

Lower Stock Concentration: Use a 10 mM stock instead of 50 mM.

Serial Dilution: Dilute the stock 1:10 in PBS before adding to the final media. This "steps

down" the concentration gradient.

Vortexing: Vortex the media rapidly while adding the compound dropwise.

Visual Troubleshooting Guide
The following diagram illustrates the decision logic for solvent selection and the environmental

threats to MRS 2211 stability.
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Caption: Workflow for MRS 2211 preparation highlighting critical stability checkpoints (Light

and Serum Phosphatases).

Step-by-Step Preparation Protocol
Protocol A: Preparation of 10 mM Aqueous Stock
(Recommended)

Calculate: For 10 mg of MRS 2211 (MW: 474.66), add 2.10 mL of sterile water.

Dissolve: Vortex gently. The solution should turn bright orange/red. Ensure no particulate

matter remains.

Sterilize: Pass through a 0.22 µm PES syringe filter into a sterile, amber microcentrifuge

tube.

Aliquot: Dispense into 50 µL aliquots to avoid freeze-thaw cycles.

Store: Store at -20°C. Shelf life: 1 month at -20°C; 6 months at -80°C.

Protocol B: Working Solution for Cell Treatment
Thaw: Thaw one aliquot of 10 mM stock on ice in the dark.
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Dilute:

Target: 10 µM final concentration.

Step: Dilute 1 µL of stock into 1 mL of pre-warmed (37°C) culture media.

Mix: Invert the tube gently. Do not vortex vigorously if the media contains high protein

(frothing).

Apply: Add to cells immediately. Do not store the diluted working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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